Cas no 5979-86-2 ([4-(3-chlorobenzoyl)piperazin-1-yl](4-fluorophenyl)methanone)

• Product Name: [4-(3-chlorobenzoyl)piperazin-1-yl](4-fluorophenyl)methanone
• CAS No: 5979-86-2
• MF: C₁₈H₁₆ClFN₂O₂
• MW: 346.783246994019
• CID: 1617012
• PubChem ID: 877742
• Update Time: 2025-04-21

[4-(3-chlorobenzoyl)piperazin-1-yl](4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-(3-chlorobenzoyl)piperazin-1-yl](4-fluorophenyl)methanone
• methanone, [4-(3-chlorobenzoyl)-1-piperazinyl](4-fluorophenyl)-
• [4-(3-chlorobenzoyl)piperazin-1-yl]-(4-fluorophenyl)methanone
• SR-01000475552
• (3-CHLOROPHENYL)[4-(4-FLUOROBENZOYL)PIPERAZINO]METHANONE
• AT-057/43314036
• BIM-0039240.P001
• SR-01000475552-1
• STK129042
• AKOS003259824
• (3-chlorophenyl){4-[(4-fluorophenyl)carbonyl]piperazin-1-yl}methanone
• 5979-86-2
• Oprea1_296358
• DTXSID70358121
• CBMicro_039341
• 1-(3-chlorobenzoyl)-4-(4-fluorobenzoyl)piperazine

• Inchi： 1S/C18H16ClFN2O2/c19-15-3-1-2-14(12-15)18(24)22-10-8-21(9-11-22)17(23)13-4-6-16(20)7-5-13/h1-7,12H,8-11H2
• InChI Key： NUZNGQCMBARGHM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CCN(C(C2C=CC(=CC=2)F)=O)CC1)=O

Computed Properties

• Exact Mass: 346.08858
• Monoisotopic Mass: 346.088434
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6
• XLogP3: 3

Experimental Properties

• Density: 1.34
• Boiling Point: 540.7°C at 760 mmHg
• Flash Point: 280.8°C
• Refractive Index: 1.61
• PSA: 40.62